Cas no 1805413-35-7 (6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile)
6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile
-
- Inchi: 1S/C9H7ClF2N2O/c1-15-8-5(2-3-13)4-6(10)14-7(8)9(11)12/h4,9H,2H2,1H3
- InChI Key: IJOWXYXNULIZHM-UHFFFAOYSA-N
- SMILES: ClC1=CC(CC#N)=C(C(C(F)F)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.1
- Topological Polar Surface Area: 45.9
6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029052052-1g |
6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile |
1805413-35-7 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile
Introduction to 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1805413-35-7)
6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1805413-35-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The compound's structure includes a pyridine ring substituted with a chloro group, a difluoromethyl group, and a methoxy group, along with an acetonitrile moiety. These functional groups contribute to its distinct chemical properties and biological activities.
The synthesis of 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile has been extensively studied, with several methodologies reported in the literature. One of the most efficient synthetic routes involves the reaction of 6-chloro-2-(difluoromethyl)-3-methoxypyridine with cyanoacetic acid in the presence of a suitable base. This method provides high yields and excellent purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for further derivatization, which can be tailored to specific therapeutic needs.
In terms of its physicochemical properties, 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are within the range typical for similar compounds, making it stable under standard laboratory conditions. The compound's stability is further enhanced by its resistance to hydrolysis and oxidation, which are crucial factors for its use in pharmaceutical formulations.
The biological activity of 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile has been evaluated in various in vitro and in vivo studies. Preliminary research indicates that this compound possesses potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, the compound has shown promising results in reducing inflammation and oxidative stress, suggesting potential applications in the treatment of inflammatory diseases.
Recent studies have also explored the pharmacokinetic properties of 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a relatively long half-life, which could translate into sustained therapeutic effects. Furthermore, the compound shows low toxicity in animal models, indicating a favorable safety profile for clinical development.
The potential therapeutic applications of 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile extend beyond cancer and inflammatory diseases. Research is currently underway to investigate its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce neuroinflammation makes it a promising candidate for these conditions.
In conclusion, 6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1805413-35-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable physicochemical properties, and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1805413-35-7 (6-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)